molecular formula C19H23F3N6O2 B5628909 3-{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}-N-[4-(trifluoromethyl)phenyl]propanamide

3-{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}-N-[4-(trifluoromethyl)phenyl]propanamide

Cat. No. B5628909
M. Wt: 424.4 g/mol
InChI Key: KZUIDBZBNNCJLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}-N-[4-(trifluoromethyl)phenyl]propanamide is a compound that appears to be designed for pharmaceutical applications, given its structural complexity and the presence of functional groups typical of drug molecules. Compounds with similar structures have been studied for various biological activities, including antiulcer, analgesic, anticancer, and antibacterial properties.

Synthesis Analysis

Compounds with structures related to the target molecule have been synthesized through various organic synthesis routes. For example, derivatives of propanamides incorporating guanidinium and 2-aminoimidazolinium groups have been prepared starting with the reductive amination of piperidinone, followed by the formation of specific functional groups using appropriate reagents (Montero et al., 2002).

Molecular Structure Analysis

The molecular structure of compounds similar to the target molecule has been characterized using techniques such as 1H- and 13C-NMR spectroscopy and X-ray crystallography, providing detailed insights into their conformation and stereochemistry (Jimeno et al., 2003).

Chemical Reactions and Properties

The chemical reactions and properties of these compounds often involve interactions with biological targets, leading to various pharmacological effects. For instance, some propanamide derivatives have been evaluated for their antimicrobial activity against pathogens, revealing the influence of substitutions on the benzhydryl ring and sulfonamide ring on antibacterial activity (Vinaya et al., 2009).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, play a crucial role in their biological efficacy and formulation. The crystal structure of the hydrochloride of N-[1-(2-phenylethyl)-4-piperidyl]-N-(1-phenyl-4-pyrazolyl)propanamide has been determined, providing insights into its supramolecular interactions and potential for drug formulation (Jimeno et al., 2003).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological molecules, dictate the pharmacological profile of these compounds. For example, the synthesis and evaluation of derivatives as xanthine oxidase inhibitors have shown that modifications to the molecular structure can significantly enhance potency and selectivity (Zhang et al., 2019).

properties

IUPAC Name

3-[1-[3-(tetrazol-1-yl)propanoyl]piperidin-3-yl]-N-[4-(trifluoromethyl)phenyl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23F3N6O2/c20-19(21,22)15-4-6-16(7-5-15)24-17(29)8-3-14-2-1-10-27(12-14)18(30)9-11-28-13-23-25-26-28/h4-7,13-14H,1-3,8-12H2,(H,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KZUIDBZBNNCJLR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)CCN2C=NN=N2)CCC(=O)NC3=CC=C(C=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23F3N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[1-[3-(tetrazol-1-yl)propanoyl]piperidin-3-yl]-N-[4-(trifluoromethyl)phenyl]propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.